Cas no 2724-85-8 (Phenol, 4-[(2-nitrophenyl)azo]-)

Phenol, 4-[(2-nitrophenyl)azo]- structure
2724-85-8 structure
Product Name:Phenol, 4-[(2-nitrophenyl)azo]-
CAS No:2724-85-8
MF:C12H9N3O3
MW:243.218162298203
CID:238284
PubChem ID:564717
Update Time:2025-04-19

Phenol, 4-[(2-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(2-nitrophenyl)azo]-
    • 4-[(2-nitrophenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
    • 4-[(2-nitrophenyl)azo]phenol
    • HMS2790G09
    • 4-((2-nitrophenyl)diazenyl)phenol
    • 4-(4'-Nitrobenzolazo)-phenol
    • IBDIGFWTFKXXAG-BUHFOSPRSA-N
    • 2724-85-8
    • 4-({2-nitrophenyl}diazenyl)phenol
    • Diazene, 1-(2-nitrophenyl)-2-(4-hydroxyphenyl)-
    • CHEMBL1729530
    • SCHEMBL11217415
    • DTXSID30418654
    • SMR000475716
    • 4-[(E)-(2-Nitrophenyl)diazenyl]phenol #
    • MLS001180231
    • Inchi: 1S/C12H9N3O3/c16-10-7-5-9(6-8-10)13-14-11-3-1-2-4-12(11)15(17)18/h1-8,16H/b14-13+
    • InChI Key: IBDIGFWTFKXXAG-BUHFOSPRSA-N
    • SMILES: OC1C=CC(=CC=1)/N=N/C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.06447
  • Monoisotopic Mass: 243.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 88.09
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